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Compound of Interest

Compound Name: 2,2-Dimethylhexanamide

Cat. No.: B8490282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethylhexanamide is a sterically hindered primary amide that serves as a versatile

chemical intermediate in organic synthesis. The presence of a gem-dimethyl group alpha to the

carbonyl imparts unique reactivity and stability to the molecule, making it a valuable building

block for the synthesis of a diverse range of downstream products. This document provides

detailed application notes and experimental protocols for the use of 2,2-Dimethylhexanamide
in key chemical transformations, including its synthesis, reduction to the corresponding amine,

dehydration to the nitrile, and its use in the synthesis of N-substituted derivatives.

Physicochemical Properties
A summary of the key physicochemical properties of 2,2-Dimethylhexanamide is presented in

the table below.
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Property Value

Molecular Formula C₈H₁₇NO

Molecular Weight 143.23 g/mol

Appearance White to off-white solid

Melting Point
Not reported (expected to be a low-melting

solid)

Boiling Point Not reported

SMILES CCCCC(C)(C)C(=O)N

InChIKey BNZQGRBBUHRDHJ-UHFFFAOYSA-N

Applications in Chemical Synthesis
2,2-Dimethylhexanamide is a valuable intermediate for the synthesis of various functional

groups and molecular scaffolds. The sterically hindered nature of the gem-dimethyl group can

influence reaction pathways and provide access to unique molecular architectures.

Synthesis of 2,2-Dimethylhexylamine: The amide can be readily reduced to the

corresponding primary amine, a valuable building block in medicinal chemistry for the

introduction of a lipophilic and sterically demanding moiety.

Synthesis of 2,2-Dimethylhexanenitrile: Dehydration of the amide provides the corresponding

nitrile, which is a versatile precursor for the synthesis of carboxylic acids, tetrazoles, and

other nitrogen-containing heterocycles.

Synthesis of N-Substituted 2,2-Dimethylhexanamides: The parent amide can be a starting

point for the synthesis of a library of N-substituted derivatives, allowing for the exploration of

structure-activity relationships in drug discovery programs.

Experimental Protocols
Protocol 1: Synthesis of 2,2-Dimethylhexanamide
from 2,2-Dimethylhexanoic Acid
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This protocol describes the conversion of 2,2-dimethylhexanoic acid to its corresponding

primary amide via an acid chloride intermediate.

Reaction Scheme:

2,2-Dimethylhexanoic Acid 2,2-Dimethylhexanoyl chloride Toluene, Reflux

SOCl₂

2,2-Dimethylhexanamide THF, 0 °C to rt

NH₃ (aq)

2,2-Dimethylhexanamide 2,2-Dimethylhexylamine
 THF, 0 °C to Reflux

1. LiAlH₄

2. H₂O workup
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2,2-Dimethylhexanamide 2,2-Dimethylhexanenitrile
 Heat

Dehydrating Agent
(e.g., P₂O₅, POCl₃, SOCl₂)
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Reactant Preparation

Reaction

Workup & Purification

2,2-Dimethylhexanoic Acid

Dissolve reactants in DMF
Stir at room temperature

Primary or Secondary Amine Coupling Reagent (e.g., HATU) Base (e.g., DIPEA)

Quench with water

Extract with Ethyl Acetate

Wash with aq. HCl, aq. NaHCO₃, Brine

Dry over Na₂SO₄

Concentrate in vacuo

Purify by Chromatography

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols for 2,2-
Dimethylhexanamide as a Chemical Intermediate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8490282#using-2-2-
dimethylhexanamide-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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